Cas no 2865073-22-7 ((4R)-4-(methylamino)pyrrolidin-2-one;hydrochloride)

• Product Name: (4R)-4-(methylamino)pyrrolidin-2-one;hydrochloride
• CAS No: 2865073-22-7
• MF: C₅H₁₁ClN₂O
• MW: 150.606640100479
• CID: 6801250
• PubChem ID: 166638444
• Update Time: 2025-05-20

(4R)-4-(methylamino)pyrrolidin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4R)-4-(methylamino)pyrrolidin-2-one;hydrochloride
• (4R)-4-(METHYLAMINO)PYRROLIDIN-2-ONE HYDROCHLORIDE
• F86245
• PS-19947
• 2865073-22-7

• Inchi： 1S/C5H10N2O.ClH/c1-6-4-2-5(8)7-3-4;/h4,6H,2-3H2,1H3,(H,7,8);1H/t4-;/m1./s1
• InChI Key： GLAOENONWBDUPS-PGMHMLKASA-N
• SMILES： Cl.O=C1C[C@H](CN1)NC

Computed Properties

• Exact Mass: 150.0559907g/mol
• Monoisotopic Mass: 150.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on (4R)-4-(methylamino)pyrrolidin-2-one;hydrochloride

Comprehensive Overview of (4R)-4-(methylamino)pyrrolidin-2-one;hydrochloride (CAS No. 2865073-22-7)

(4R)-4-(methylamino)pyrrolidin-2-one;hydrochloride (CAS No. 2865073-22-7) is a chiral pyrrolidinone derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its stereospecific (4R) configuration and methylamino functional group, has garnered attention for its role in drug discovery, particularly in modulating neurological and metabolic pathways. Its hydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies. Researchers are increasingly exploring its applications in kinase inhibition and GPCR targeting, aligning with trends in precision medicine and personalized therapeutics.

The structural uniqueness of (4R)-4-(methylamino)pyrrolidin-2-one;hydrochloride lies in its pyrrolidin-2-one core, a scaffold prevalent in bioactive molecules. Recent studies highlight its utility in designing small-molecule probes for neurodegenerative diseases, a hot topic in 2024 due to rising global interest in Alzheimer's disease and Parkinson's disease research. Its chiral purity (4R enantiomer) is critical for enantioselective interactions, a key consideration in FDA-approved drug development. The compound's CAS No. 2865073-22-7 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening libraries.

From a synthetic chemistry perspective, (4R)-4-(methylamino)pyrrolidin-2-one;hydrochloride serves as a versatile building block for N-heterocyclic compounds. Its methylamino group allows for further derivatization via reductive amination or acylation, addressing the demand for structure-activity relationship (SAR) studies. Industry forums and patent filings suggest its use in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in oncology. SEO analytics reveal that queries like "pyrrolidinone derivatives in drug design" and "chiral amine applications" often lead to this compound, underscoring its interdisciplinary appeal.

Quality control of CAS No. 2865073-22-7 involves rigorous HPLC and NMR validation to ensure ≥98% purity, a standard requirement for preclinical candidates. Environmental and safety data indicate compliance with REACH and ICH guidelines, addressing concerns about green chemistry in synthetic workflows. Notably, its hydrochloride salt form improves stability under ambient conditions, a practical advantage for logistics and storage—a frequently discussed topic in pharmaceutical supply chains.

Emerging applications of (4R)-4-(methylamino)pyrrolidin-2-one;hydrochloride include its role in RNA-targeting therapeutics, a field gaining traction due to advancements in mRNA technology. Its ability to interact with ribosomal proteins positions it as a candidate for rare disease treatments. Academic publications correlate its logP value (estimated at 0.9) with favorable blood-brain barrier permeability, a metric heavily searched in CNS drug development forums.

In summary, (4R)-4-(methylamino)pyrrolidin-2-one;hydrochloride (CAS No. 2865073-22-7) represents a multifaceted tool for modern drug discovery. Its alignment with trends like fragment-based drug design and AI-assisted molecular modeling ensures sustained interest. As research evolves, this compound may bridge gaps in undruggable target exploration, answering persistent queries in medicinal chemistry communities worldwide.